Cas no 55706-67-7 ( )

• Product Name: &nbsp
• CAS No: 55706-67-7
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 944369
• PubChem ID: 24192353
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-methylquinolin-1-ium-8-carboxylic acid,iodide
• 8-Carboxy-1-methyl-chinolinium, Jodid
• 8-carboxy-1-methyl-quinolinium, iodide
• NSC138317
• 1-methylquinoline-8-carboxylic acid
• DTXSID40638169
• 55706-67-7
• DS-003114
• 8-Carboxy-1-methylquinolin-1-ium iodide
• NSC-138317
•  

• Inchi： 1S/C11H9NO2.HI/c1-12-7-3-5-8-4-2-6-9(10(8)12)11(13)14;/h2-7H,1H3;1H
• InChI Key： JVIGQIRJSCJOIC-UHFFFAOYSA-N
• SMILES： [I-].OC(C1=CC=CC2=CC=C[N+](C)=C21)=O

Computed Properties

• Exact Mass: 188.0712
• Monoisotopic Mass: 314.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.2Ų

Experimental Properties

• PSA: 41.18
• LogP: -1.63350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids